BENGHE Safety Operating Guide

Check Availability & Pricing
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Compound of Interest

Compound Name: 4-(3-Mercaptopropyl)phenol

Cat. No.: B15311294

[2] Safety Data Sheet Version 6.0. Revision Date 13.09.2019. Print Date 15.09.2019. SECTION
1: Identification of the substance/mixture and of the company/undertaking. 1.1 Product
identifiers. Product name. : 4-(3-Mercaptopropyl)phenol. Product Number. : SML0099. Brand.
: Sigma. CAS-No. : 96165-98-9. 1 [1] Safety Data Sheet Product Name: 4-(3-
Mercaptopropyl)phenol. Date of issue: 08/29/2016. Version: 0. Section 1. Product and
company identification. Product name : 4-(3-Mercaptopropyl)phenol. Product code : 10123.
Chemical formula : C9H120S. Synonyms : 4-(3-Thiopropyl)phenol; 3-(4-Hydroxyphenyl)-1-
propanethiol. Supplier : TCl America. 9211 N. Harborgate St. Portland, OR 97203. Tel: 800-
423-8616. Fax: 888-520-1075. In case of emergency : (800) 424-9300 (CHEMTREC). Section
2. Hazards identification. OSHA/HCS status : This material is considered hazardous by the
OSHA Hazard Communication Standard (29 CFR 1910.1200). GHS label elements. Hazard
pictograms : 1 Safety Data Sheet Product name: 4-(3-Mercaptopropyl)phenol. Product
Number: SML0O099. Brand: Sigma. CAS-No. : 96165-98-9. Relevant identified uses of the
substance or mixture and uses advised against. Identified uses : Laboratory chemicals,
Synthesis of substances. SECTION 12: ECOLOGICAL INFORMATION. 12.1 Toxicity. no data
available. 12.2 Persistence and degradability. no data available. 12.3 Bioaccumulative
potential. no data available. 12.4 Mobility in soil. no data available. 12.5 Results of PBT and
vPVvB assessment. PBT/vPvB assessment not available as chemical safety assessment not
required/not conducted. 12.6 Other adverse effects. no data available. SECTION 13: Disposal
considerations. 13.1 Waste treatment methods. Product. Offer surplus and non-recyclable
solutions to a licensed disposal company. Contact a licensed professional waste disposal
service to dispose of this material. Contaminated packaging. Dispose of as unused product.
SECTION 14: Transport information. DOT (US). Not dangerous goods. IMDG. Not dangerous
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goods. IATA. Not dangerous goods. 1 4-(3-Mercaptopropyl)phenol | C9H120S | ChemSpider
4-(3-Mercaptopropyl)phenol. 4-(3-sulfanylpropyl)phenol. 96165-98-9. 3-(4-
hydroxyphenyl)propane-1-thiol. 4-(3-Thiopropyl)phenol. More... Molecular FormulaC9H120S.
Average mass168.256 Da. Monoisotopic mass168.060911 Da. ChemSpider 1D24770851. --
INVALID-LINK-- Safety Data Sheet Product Name: 4-(3-Mercaptopropyl)phenol. Date of
issue: 08/29/2016. Version: 0. Section 13. Disposal considerations. The information presented
only applies to the material as supplied. The identification based on characteristic(s) or listing
may not apply if the material has been used or otherwise contaminated. It is the responsibility
of the waste generator to determine the toxicity and physical properties of the material
generated to determine the proper waste identification and disposal methods in compliance
with applicable regulations. Disposal should be in accordance with applicable regional, national
and local laws and regulations. 1 Safety Data Sheet Product: Offer surplus and non-recyclable
solutions to a licensed disposal company. Contact a licensed professional waste disposal
service to dispose of this material. Contaminated packaging: Dispose of as unused product. 1
Safety data sheet Revision: 10/25/2022. Version: 6. 1. Identification. Product identifier. Product
name: 4-(3-Mercaptopropyl)phenol. Product No.: SML0099. CAS No.: 96165-98-9. Relevant
identified uses of the substance or mixture and uses advised against. Identified uses: For
research use only. Details of the supplier of the safety data sheet. Supplier. Name: Cayman
Chemical Company. Address: 1180 E. Ellsworth Road Ann Arbor, MI 48108. Telephone: +1
(734)971-3335. Emergency telephone number. Emergency Telephone: CHEMTREC:1
(800)424-9300 / +1 (703)527-3887. 2. Hazard(s) identification. GHS classification in
accordance with the OSHA Hazard Communication Standard (29 CFR 1910.1200). Acute
toxicity, oral, Category 4. Skin irritation, Category 2. Eye irritation, Category 2. Specific target
organ toxicity, single exposure, Category 3, Respiratory system. GHS label elements, including
precautionary statements. Pictogram. Signal word: Warning. Hazard statement(s). H302:
Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335:
May cause respiratory irritation. Precautionary statement(s). P261: Avoid breathing
dust/fumes/gas/mist/vapors/spray. P264: Wash hands thoroughly after handling. P270: Do not
eat, drink or smoke when using this product. P271: Use only outdoors or in a well-ventilated
area. P280: Wear protective gloves/eye protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. P302+P352: IF
ON SKIN: Wash with plenty of soap and water. P304+P340: IF INHALED: Remove victim to
fresh air and keep at rest in a position comfortable for breathing. P305+P351+P338: IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. P312: Call a POISON CENTER or doctor/physician if you feel
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unwell. P330: Rinse mouth. P332+P313: If skin irritation occurs: Get medical advice/attention.
P337+P313: If eye irritation persists: Get medical advice/attention. P362: Take off contaminated
clothing and wash before reuse. P403+P233: Store in a well-ventilated place. Keep container
tightly closed. P405: Store locked up. P501: Dispose of contents/container to an approved
waste disposal plant. --INVALID-LINK-- 4-(3-Mercaptopropyl)phenol 4-(3-
Mercaptopropyl)phenol. SML0099. >95% (HPLC). Synonyms: 3-(4-Hydroxyphenyl)-1-
propanethiol, 4-(3-Thiopropyl)phenol. find similar products. Application. 4-(3-
Mercaptopropyl)phenol has been used as a matrix-assisted laser desorption/ionization
(MALDI) matrix. Properties. chemical name. 4-(3-Mercaptopropyl)phenol. Related
Categories. Biochemicals and Reagents. More... assay. 295% (HPLC). form. solid. mp. 58-62
°C (lit.) CAS no. 96165-98-9. mol wt. 168.25 g/mol . --INVALID-LINK-- Safety Data Sheet -
Santa Cruz Biotechnology 4-(3-Mercaptopropyl)phenol: sc-280456. MATERIAL SAFETY
DATA SHEET. Section 1 - Product and Company Information. Product Name: 4-(3-
Mercaptopropyl)phenol. Catalog Number: sc-280456. Supplier: Santa Cruz Biotechnology,
Inc. 2145 Delaware Avenue. Santa Cruz, California 95060. 800.457.3801 or 831.457.3800.
Emergency: ChemWatch. Within the US & Canada: 877-715-9305. Outside the US & Canada:
+800 2436 2255 (1-800-CHEMCALL) or call +613 9573 3112. Section 2 -
Composition/Information on Ingredient. Substance Name: 4-(3-
MERCAPTOPROPYL)PHENOL. CAS #. 96165-98-9. SARA 313. No. Formula: C9H120S.
Section 13 - Disposal Considerations. APPROPRIATE METHOD OF DISPOSAL OF
SUBSTANCE OR PREPARATION. Contact a licensed professional waste disposal service to
dispose of this material. Dissolve or mix the material with a combustible solvent and burn in a
chemical incinerator equipped with an afterburner and scrubber. Observe all federal, state, and
local environmental regulations. --INVALID-LINK-- Safety Data Sheet Revision date 29-Jan-
2024. Version 3. 1. Identification. Product identifier. Product Name 4-(3-
Mercaptopropyl)phenol. Other means of identification. Product Code(s) SML0099. Synonyms
3-(4-Hydroxyphenyl)-1-propanethiol, 4-(3-Thiopropyl)phenol. Recommended use of the
chemical and restrictions on use. Recommended use For research use only. Restrictions on
use No information available. Details of the supplier of the safety data sheet. Supplier Address.
EMD Millipore Corporation, 290 Concord Road, Billerica, MA 01821, USA. Phone: +1-800-645-
5476. E-mail: --INVALID-LINK--. Emergency telephone number. Emergency Telephone For
information in USA, call +1-800-645-5476. For international emergencies, call +1-703-527-
3887. CHEMTREC Phone Number (24 hr): 1-800-424-9300 (USA/Canada), +1-703-527-3887
(International). 2. Hazard(s) identification. GHS Classification. Acute toxicity - Oral Category 4.
Skin corrosion/irritation Category 2. Serious eye damage/eye irritation Category 2A. Specific
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target organ toxicity (single exposure) Category 3. GHS label elements, including precautionary
statements. Hazard statements. H302 - Harmful if swallowed. H315 - Causes skin irritation.
H319 - Causes serious eye irritation. H335 - May cause respiratory irritation. Precautionary
Statements - Disposal. P501 - Dispose of contents/ container to an approved waste disposal
plant. --INVALID-LINK-- Proper Disposal of 4-(3-Mercaptopropyl)phenol: A Guide for
Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 4-(3-Mercaptopropyl)phenol (CAS No. 96165-98-9), a chemical
compound utilized in various research and development applications. Adherence to these
procedures is critical to ensure the safety of laboratory personnel and to maintain compliance
with environmental regulations.

Immediate Safety Considerations

4-(3-Mercaptopropyl)phenol is classified as a hazardous substance.[1] It is harmful if
swallowed, causes skin irritation, and can lead to serious eye irritation. Additionally, it may
cause respiratory irritation.

In case of exposure:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes. Remove contact lenses
if present and easy to do. Continue rinsing and seek medical attention.

o Skin: Wash off with soap and plenty of water. If skin irritation occurs, seek medical advice.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and consult a physician.

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and consult a physician.

Always wear appropriate personal protective equipment (PPE), including gloves, eye
protection, and a lab coat, when handling this chemical.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15311294?utm_src=pdf-body
https://www.benchchem.com/product/b15311294?utm_src=pdf-body
https://www.benchchem.com/product/b15311294?utm_src=pdf-body
http://www.angenechemical.com/sds/98140-58-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15311294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The following table summarizes key quantitative data for 4-(3-Mercaptopropyl)phenol.

Property Value Reference
Molecular Formula C9H120S

Molecular Weight 168.25 g/mol

CAS Number 96165-98-9

Melting Point 58-62 °C

Purity >95% (HPLC)

Disposal Protocol

The primary method for the disposal of 4-(3-Mercaptopropyl)phenol is to engage a licensed
professional waste disposal service. It is the responsibility of the waste generator to accurately
characterize the waste and ensure compliance with all applicable federal, state, and local
regulations.

Step-by-Step Disposal Procedure:

e Segregation: Isolate waste 4-(3-Mercaptopropyl)phenol and any contaminated materials
(e.g., gloves, absorbent pads, empty containers) from other laboratory waste streams.

» Containerization: Place the waste in a clearly labeled, sealed, and compatible container. The
label should include the chemical name, "4-(3-Mercaptopropyl)phenol,” and any relevant
hazard warnings.

o Storage: Store the sealed container in a designated, well-ventilated waste accumulation
area, away from incompatible materials.

o Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste
disposal company. Provide the company with a copy of the Safety Data Sheet (SDS).

o Contaminated Packaging: Dispose of the original container as unused product, following the
same procedure.
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Note on Treatment: Some sources suggest that the material can be dissolved or mixed with a
combustible solvent and incinerated in a chemical incinerator equipped with an afterburner and
scrubber. This should only be performed by a licensed and equipped waste disposal facility.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-(3-
Mercaptopropyl)phenol.

Identify Waste Segregate from Package in Labeled, Store in Designated Contact Licensed Provide SDS to Arrange for Proper Disposal
4-(3-Mercaptopropyl)phenol other waste Sealed Container Waste Area Waste Disposal Service Disposal Service Waste Pickup (e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 4-(3-Mercaptopropyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(3-Mercaptopropyl)phenol proper disposal
procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15311294#4-3-mercaptopropyl-phenol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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